2-Bromoethyl acetoacetate

• CAS RN: 88488-47-5
• Molecular Formula: C6H9BrO3
• Molecular Weight: 209.04 g/mol
• IUPAC Name: 2-bromoethyl 3-oxobutanoate
• InChI: InChI=1S/C6H9BrO3/c1-5(8)4-6(9)10-3-2-7/h2-4H2,1H3
• InChI Key: APTMRLLOXPDHNL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC(=O)OCCBr

Description

2-Bromoethyl acetoacetate is a useful research compound. Its molecular formula is C6H9BrO3 and its molecular weight is 209.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

250 g of 2-bromoethanol are dissolved in 1.3 l of dichloromethane, and 1.2 g of 4-dimethylaminopyridine are added. 400 ml of a 50% strength diketene solution in acetone are added dropwise with vigorous stirring, so that the solvent boils moderately. After the dropwise addition, stirring is continued for a further 1 h at the boiling point and the mixture is then left to stand overnight. After the solvent has been evaporated off in a rotary evaportor in vacuo, the residue is distilled. 402 g of the title compound of b.p. 80°-83° C./0.04 mbar are obtained.

Synthesis routes and methods II

Procedure details

To 30 g of ethylene bromohydrin in ice bath were added by turns 22 g of diketene and 1.5 g of triethylamine with stirring while the reaction temperature was controlled at 30°-40° C. The reaction was continued at room temperature for 3 hours. To the reaction solution was added dichloromethane, the mixture was washed successively with diluted hydrochloric acid, a saturated aqueous sodium hydrogencarbonate solution and water and dried over anhydrous sodium sulfate. The solvent was distilled off and the residue was purified by distillation to obtain 45.3 g of 2-bromoethyl acetoacetate.